![molecular formula C12H17NOS B2714254 7-Thiophen-2-yl-6-oxa-9-azaspiro[4.5]decane CAS No. 1489553-91-4](/img/structure/B2714254.png)
7-Thiophen-2-yl-6-oxa-9-azaspiro[4.5]decane
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Overview
Description
“7-Thiophen-2-yl-6-oxa-9-azaspiro[4.5]decane” is a chemical compound with the molecular formula C12H17NOS and a molecular weight of 223.33 . It is a complex molecule that contains a total of 37 bonds, including 18 non-H bonds, 5 multiple bonds, 1 rotatable bond, 5 aromatic bonds, 2 five-membered rings, and 1 six-membered ring .
Molecular Structure Analysis
The molecular structure of “this compound” is quite complex. It contains a spirocyclic core, which is a common feature in many biologically active molecules . The molecule also contains a thiophene ring, an oxygen atom (in the 6-position), and a nitrogen atom (in the 9-position), all of which are incorporated into the spirocyclic structure .Scientific Research Applications
Synthetic Approaches and Chemical Synthesis
The synthesis of spiroaminals, including 1-oxa-7-azaspiro[5.5]undecane, 1-oxa-6-azaspiro[4.5]decane, and others, has been a significant area of research due to their potential applications in drug discovery and their novel skeletons. These compounds represent challenging targets for chemical synthesis, with various strategies developed for their synthesis. Spiroaminals are found as the cores of natural or synthetic products that possess significant biological activities, highlighting their importance in scientific research (Sinibaldi & Canet, 2008). Similarly, the development of new classes of thia/oxa-azaspiro[3.4]octanes through robust and step-economic routes has been designed to act as novel, multifunctional, and structurally diverse modules for drug discovery (Li, Rogers-Evans, & Carreira, 2013).
Anticancer Activity
New 1-thia-azaspiro[4.5]decane derivatives and their derived compounds have been synthesized and evaluated for their anticancer activity against various human carcinoma cell lines. A number of these compounds showed moderate to high inhibition activities, underlining the potential of these structures in developing new anticancer agents (Flefel et al., 2017).
Antibacterial Evaluation
The synthesis and in vitro antibacterial evaluation of triaza and dioxa aza spiro derivatives have been studied, highlighting their potential in addressing bacterial infections. These compounds have shown excellent antibacterial activity against a range of species, indicating their significance in medicinal chemistry and drug development (Natarajan et al., 2021).
Anticonvulsant Activity
The impact of aromatic substitution on the anticonvulsant activity of N-[(4-arylpiperazin-1-yl)-alkyl]-2-azaspiro[4.5]decane-1,3-dione derivatives has been explored. These compounds have been synthesized and evaluated for their anticonvulsant and neurotoxic properties, revealing that most compounds displayed anticonvulsant activity in the MES test, with some showing higher protection than standard substances (Obniska, Kamiński, & Tatarczyńska, 2006).
Mechanism of Action
Target of Action
“7-(Thiophen-2-yl)-6-oxa-9-azaspiro[4.5]decane” is a complex organic compound that contains a thiophene ring. Thiophenes are important heterocyclic scaffolds that are found in natural products as well as in pharmaceutically active agents . They have attracted considerable interest due to their peculiar redox potentials .
Mode of Action
The exact mode of action of “7-(Thiophen-2-yl)-6-oxa-9-azaspiro[4Thiophene derivatives have been found to interact with various biological targets, influencing their function and leading to changes at the cellular level .
Biochemical Pathways
Without specific information on “7-(Thiophen-2-yl)-6-oxa-9-azaspiro[4.5]decane”, it’s hard to say which biochemical pathways it might affect. Thiophene derivatives are known to be involved in a variety of biochemical processes .
Result of Action
The molecular and cellular effects of “7-(Thiophen-2-yl)-6-oxa-9-azaspiro[4Thiophene derivatives have been found to have various effects at the molecular and cellular level, depending on their specific structure and the targets they interact with .
properties
IUPAC Name |
7-thiophen-2-yl-6-oxa-9-azaspiro[4.5]decane |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17NOS/c1-2-6-12(5-1)9-13-8-10(14-12)11-4-3-7-15-11/h3-4,7,10,13H,1-2,5-6,8-9H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HNHXUCYPSYNCMQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2(C1)CNCC(O2)C3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17NOS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
223.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1489553-91-4 |
Source
|
Record name | 7-(thiophen-2-yl)-6-oxa-9-azaspiro[4.5]decane | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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